Cas no 61201-61-4 (Pyridazine, 3-chloro-6-[4-nitro-2-(2-propenyl)phenoxy]-)

• Product Name: Pyridazine, 3-chloro-6-[4-nitro-2-(2-propenyl)phenoxy]-
• CAS No: 61201-61-4
• MF: C₁₃H₁₀ClN₃O₃
• MW: 291.689801692963
• CID: 488641
• PubChem ID: 71398328
• Update Time: 2025-04-19

Pyridazine, 3-chloro-6-[4-nitro-2-(2-propenyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-chloro-6-[4-nitro-2-(2-propenyl)phenoxy]-
• 3-chloro-6-(4-nitro-2-prop-2-enylphenoxy)pyridazine
• 3-Chloro-6-[4-nitro-2-(prop-2-en-1-yl)phenoxy]pyridazine
• 61201-61-4
• DTXSID40819759

• Inchi： 1S/C13H10ClN3O3/c1-2-3-9-8-10(17(18)19)4-5-11(9)20-13-7-6-12(14)15-16-13/h2,4-8H,1,3H2
• InChI Key： AWXFIKGXBWNCGL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OC1C=CC(=CC=1CC=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.0412
• Monoisotopic Mass: 291.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 78.15